Cas no 1511995-75-7 (5-(1-methylcyclopropyl)-1,2-oxazole-3-carboxylic acid)

5-(1-methylcyclopropyl)-1,2-oxazole-3-carboxylic acid structure
1511995-75-7 structure
Product Name:5-(1-methylcyclopropyl)-1,2-oxazole-3-carboxylic acid
CAS No:1511995-75-7
MF:C8H9NO3
MW:167.161962270737
MDL:MFCD23904710
CID:4603155
PubChem ID:80461560
Update Time:2023-11-24

5-(1-methylcyclopropyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(1-Methylcyclopropyl)isoxazole-3-carboxylic acid
    • 5-(1-methylcyclopropyl)-1,2-oxazole-3-carboxylic acid
    • D74331
    • MDL: MFCD23904710
    • Inchi: 1S/C8H9NO3/c1-8(2-3-8)6-4-5(7(10)11)9-12-6/h4H,2-3H2,1H3,(H,10,11)
    • InChI Key: ZLGKVVPLBFAAPL-UHFFFAOYSA-N
    • SMILES: O1C(=CC(C(=O)O)=N1)C1(C)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 212
  • XLogP3: 1.4
  • Topological Polar Surface Area: 63.3

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5-(1-methylcyclopropyl)-1,2-oxazole-3-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1511995-75-7)5-(1-methylcyclopropyl)-1,2-oxazole-3-carboxylic acid
Order Number:A1249969
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 22:05
Price ($):639
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:1511995-75-7)5-(1-methylcyclopropyl)-1,2-oxazole-3-carboxylic acid
A1249969
Purity:99%
Quantity:1g
Price ($):639
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